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Compound of Interest

Compound Name: Angelicain

Cat. No.: B198299 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to a secure and compliant laboratory

environment. This guide provides essential safety and logistical information for the proper

disposal of Angelicain, a compound that requires careful management due to its potential

hazards. Adherence to these procedures is critical for mitigating risks and ensuring regulatory

compliance.

Hazard Profile and Safety Precautions
Angelicain, also referred to as Angelicin, presents several hazards that necessitate meticulous

handling and disposal. It is classified as harmful if swallowed, causes skin irritation, and leads

to serious eye irritation.[1][2] Furthermore, it is suspected of causing cancer.[2] Therefore,

minimizing exposure and preventing its release into the environment are primary concerns.

Key Safety Precautions When Handling Angelicain:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including protective

gloves, eye protection, and a dust respirator if dust or aerosol will be generated.[1] A face

shield may be required in certain situations.[1]

Ventilation: Use a local exhaust system if dust or aerosol will be generated to prevent

dispersion.
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Handling: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke when using

this product. Wash hands and face thoroughly after handling.

Storage: Keep the container tightly closed and store it in a freezer.

Quantitative Data Summary
The following table summarizes the key hazard classifications for Angelicain (Angelicin).

Hazard Classification Category GHS Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Carcinogenicity Category 2
H351: Suspected of causing

cancer

Acute Toxicity (Dermal) Category 4
H312: Harmful in contact with

skin

Acute Toxicity (Inhalation) Category 4 H332: Harmful if inhaled

Specific target organ toxicity

(single exposure)
Category 3

H335: May cause respiratory

irritation

Proper Disposal Procedures
Currently, detailed experimental protocols for the neutralization or degradation of Angelicain
prior to disposal are not readily available in the public domain. Therefore, the precautionary

principle dictates treating all Angelicain waste as hazardous waste. Do not dispose of

Angelicain down the drain or in regular trash.

Step-by-Step Disposal Protocol:

Waste Minimization: Review experimental protocols to use Angelicain efficiently and

minimize excess purchases. Whenever possible, conduct micro-scale processes to reduce
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the volume of hazardous waste generated.

Waste Segregation: At the point of generation, segregate all waste streams containing

Angelicain. This includes the pure compound, solutions, contaminated labware (e.g., pipette

tips, gloves, weighing papers), and spill cleanup materials. Keep Angelicain waste separate

from non-hazardous waste.

Containment:

Collect all Angelicain waste in a clearly labeled, sealed, and appropriate waste container.

Liquid waste must be in screw-top containers and should not be filled over 80%.

Ensure containers are completely sealed to prevent spillage.

Labeling:

The waste container must be clearly labeled with the words "Hazardous Waste" and the

chemical name "Angelicain".

Identify the chemical hazard classifications of the waste (e.g., Toxic, Irritant).

Date the container when the first waste is added.

Storage:

Store the sealed Angelicain waste container in a designated and secure "Hazardous

Waste Storage Area". This area should be in a low-traffic location.

Do not store hazardous waste for more than 270 days.

Professional Disposal:

Consult your local and regional authorities for proper disposal methods.

Arrange for the collection and disposal of the waste by a licensed hazardous waste

disposal company.
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Spill Management
In the event of an accidental spill, follow these steps:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

PPE: Wear appropriate PPE, including respiratory protection, gloves, and eye protection.

Containment: Prevent further dispersion of the material.

Clean-up: Carefully sweep up solid material and place it into a suitable, closed container for

disposal. For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in

a sealed container.

Decontamination: Wash the spill area thoroughly with soap and water. Collect all cleanup

materials as hazardous waste.

Angelicain Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Angelicain waste in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b198299?utm_src=pdf-body
https://www.benchchem.com/product/b198299?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b198299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation

Immediate Handling

Temporary Storage

Final Disposal

Angelicain Waste Generated
(Pure compound, solutions,

contaminated materials)

Segregate from
non-hazardous waste

Place in a labeled,
sealed, appropriate container

Label Container:
'Hazardous Waste - Angelicain'

+ Hazard Symbols & Date

Store in designated
'Hazardous Waste Storage Area'

Consult Institutional EHS &
Local Regulations

Arrange for pickup by
licensed hazardous waste

disposal company

Click to download full resolution via product page

Caption: Angelicain Waste Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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